Cas no 1154374-43-2 (5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine)

• Product Name: 5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine
• CAS No: 1154374-43-2
• MF: C₁₁H₁₁BrN₂S
• MW: 283.187440156937
• CID: 4573347
• Update Time: 2025-05-22

5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(3-bromophenyl)methyl]-4-methyl-1,3-thiazol-2-amine
• SBB084301
• 5-(3-Bromobenzyl)-4-methylthiazol-2-amine
• Z594271950
• 5-[(3-bromophenyl)methyl]-4-methyl-1,3-thiazole-2-ylamine
• 5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine

• Inchi： 1S/C11H11BrN2S/c1-7-10(15-11(13)14-7)6-8-3-2-4-9(12)5-8/h2-5H,6H2,1H3,(H2,13,14)
• InChI Key： XKQIUSPCVXPJQA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1=C(C)N=C(N)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.7
• Topological Polar Surface Area: 67.2

Additional information on 5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine

5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine: A Comprehensive Overview

The compound 5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine, identified by the CAS number 1154374-43-2, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazole ring system substituted with a methyl group at position 4 and a 3-bromophenylmethyl group at position 5. These substituents confer unique chemical and biological properties to the molecule, making it an interesting subject for scientific exploration.

The synthesis of 5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine involves a series of carefully designed chemical reactions. The process typically begins with the preparation of the thiazole ring, which can be achieved through various methods such as the Hantzsch dihydropyridine synthesis or other thiazole-forming reactions. Subsequent steps involve the introduction of the methyl and bromophenylmethyl substituents at specific positions on the ring. The bromine atom in the phenyl group plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a potential drug candidate for treating various diseases, including cancer and neurodegenerative disorders. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated using computational modeling and in vitro assays. These studies suggest that 5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine may exhibit promising therapeutic effects with minimal side effects.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and solar cells. The thiazole ring system is known for its ability to facilitate charge transport, which is a critical property for these applications. Furthermore, the bromine substituent enhances the stability and efficiency of the material under various operating conditions.

The environmental impact of 5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity levels under different environmental conditions. These studies are essential for ensuring that any industrial or commercial application of this compound does not pose risks to ecosystems or human health.

In conclusion, 5-(3-Bromophenyl)methyl-4-methyl-1,3-thiazol-2-amine, with its unique chemical structure and diverse applications, represents a valuable addition to the arsenal of compounds available for scientific research and industrial use. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various fields ranging from medicine to materials science.